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Compound of Interest

Compound Name: 1-Adamantaneacetyl! chloride

Cat. No.: B020703

A Core Component for Innovative Drug Design and Synthesis

This technical guide offers a comprehensive overview of 1-Adamantaneacetyl chloride, a key
synthetic intermediate for researchers, scientists, and professionals in drug development. This
document details its chemical and physical characteristics, synthesis protocols, reactivity, and
significant applications in medicinal chemistry, with a focus on its role in creating novel
therapeutics.

Physicochemical Properties

1-Adamantaneacetyl chloride is a crystalline solid that serves as a versatile building block in
organic synthesis.[1] Its distinctive three-dimensional adamantane cage structure is a highly
sought-after feature in medicinal chemistry for its ability to confer favorable pharmacokinetic
properties, such as enhanced metabolic stability and lipophilicity, to drug candidates.[1]

Table 1: Physicochemical Data of 1-Adamantaneacetyl Chloride
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Property Value Source(s)

CAS Number 19835-38-2 2131141051617
Molecular Formula C12H17ClO [LII21B1415161[7]
Molecular Weight 212.72 g/mol [L1121131141[7]

Boiling Point. 281.1 °C at 760 mmHg; 110- CIEIAIE]
oiling Poin
J 111 °C at 2 Torr

Density ~1.2 g/cm?3 [2][3][4][8][9]
Flash Point 126 °C [2103][4118]1[°]
InChi Key HLQSEJBREPQBRW- (6]

UHFFFAOYSA-N

Synthesis and Reactivity

The standard synthesis of 1-Adamantaneacetyl chloride involves the conversion of 1-
adamantaneacetic acid using a chlorinating agent.[1] Thionyl chloride (SOCI2) is a commonly
used reagent for this transformation due to its effectiveness and the convenient removal of
byproducts.[1][10]

Experimental Protocol: Synthesis via Thionyl Chloride

This protocol outlines the laboratory-scale synthesis of 1-Adamantaneacetyl chloride from 1-
adamantaneacetic acid.

Materials:

1-Adamantaneacetic acid

Thionyl chloride (SOCI2)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask
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Reflux condenser

Magnetic stirrer

Heating mantle

Rotary evaporator
Procedure:

» To a stirred solution of 1-adamantaneacetic acid in an anhydrous solvent within a round-
bottom flask, slowly add an excess of thionyl chloride at room temperature.

o Fit the flask with a reflux condenser and heat the reaction mixture to reflux.

» Maintain the reflux for several hours, monitoring the reaction's progress by thin-layer
chromatography (TLC) until the starting material is consumed.

 After the reaction is complete, allow the mixture to cool to room temperature.

» Remove the excess thionyl chloride and solvent under reduced pressure using a rotary
evaporator.

e The crude 1-Adamantaneacetyl chloride can be purified by vacuum distillation.[1]

1-Adamantaneacetic Acid 1-Adamantaneacetyl Chloride

Thionyl Chloride SOz + HCI

Click to download full resolution via product page
Caption: Synthesis of 1-Adamantaneacetyl Chloride.

The reactivity of 1-Adamantaneacetyl chloride is dominated by the electrophilic nature of its
acyl chloride group.[1] It readily undergoes nucleophilic acyl substitution with a wide range of
nucleophiles, including alcohols, phenols, and amines, to yield the corresponding esters and
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amides.[1] This reactivity makes it an invaluable tool for introducing the bulky and lipophilic
adamantane moiety into diverse molecular scaffolds.[1]

Applications in Drug Development

The adamantane core is a well-established pharmacophore that can enhance the drug-like
properties of a molecule, including its bioavailability and ability to penetrate the blood-brain
barrier.[1] Consequently, 1-Adamantaneacetyl chloride is a vital starting material for the

synthesis of a variety of therapeutic agents, including antiviral and antitumor compounds.[1]

Drug Discovery Workflow

The use of 1-Adamantaneacetyl chloride in drug discovery typically follows a structured
workflow, from initial synthesis to the identification of a drug candidate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.smolecule.com/products/s673509
https://www.smolecule.com/products/s673509
https://www.smolecule.com/products/s673509
https://www.benchchem.com/product/b020703?utm_src=pdf-body
https://www.smolecule.com/products/s673509
https://www.benchchem.com/product/b020703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Adamantaneacetyl Chloride

Reaction with Nucleophiles

(Amines, Alcohols, etc.)

Library of Adamantane Derivatives

'

Biological Screening

'

Hit Identification

'

Lead Optimization

'

Preclinical Studies

Click to download full resolution via product page

Caption: Drug Discovery and Development Workflow.
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A notable application of this compound is in the development of inhibitors for the enzyme 11f3-
hydroxysteroid dehydrogenase type 1 (113-HSD1), a target for metabolic diseases.[4] The
adamantane group can effectively occupy a hydrophobic pocket in the enzyme's active site,
leading to potent inhibition.

Inhibition of 113-HSD1 Signaling Pathway

The mechanism of action for adamantane-based inhibitors often involves blocking the
conversion of cortisone to the active glucocorticoid cortisol.

Cellular Environment

Adamantane-based
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conversion activation
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Target Gene Expression,
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Click to download full resolution via product page
Caption: Inhibition of the 113-HSD1 Pathway.

Furthermore, adamantane derivatives are utilized in creating advanced drug delivery systems,
such as liposomes and cyclodextrin complexes, to improve the targeting and efficacy of
therapeutic agents.[11]

Safety and Handling

1-Adamantaneacetyl chloride is classified as an irritant and is corrosive.[5][9] It should be
handled with care in a well-ventilated fume hood, and appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn. The
compound reacts with water and moisture, so it must be stored in a cool, dry place.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H315 Causes skin irritation.[6]

Causes serious eye irritation.
H319

[6]

May cause respirato
H335 _ .y. P i

irritation.[6]

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapours/sp
ray.[6]
Wear protective
loves/protective clothing/eye

P280 I .p ] gy

protection/face protection.[12]

[13]

IF ON SKIN: Wash with plenty
P302+P352

of water.[6]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.
Continue rinsing.[6][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy 1-Adamantaneacetyl chloride | 19835-38-2 [smolecule.com]

e 2. Adamantan-1-ylacetyl chloride | CAS#:19835-38-2 | Chemsrc [chemsrc.com]

e 3. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.benchchem.com/product/b020703?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s673509
https://www.chemsrc.com/en/cas/19835-38-2_1191924.html
https://www.chembk.com/en/chem/AKOS%20BC-0495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. 1-ADAMANTANEACETYL CHLORIDE CAS#: 19835-38-2 [amp.chemicalbook.com]
e 5. Page loading... [guidechem.com]
e 6. 1-Adamantaneacetyl Chloride | 19835-38-2 [sigmaaldrich.com]

e 7. 1-Adamantaneacetyl chloride | C12H17CIO | CID 2771882 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 8. lookchem.com [lookchem.com]

e 9.19835-38-2 CAS MSDS (1-ADAMANTANEACETYL CHLORIDE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

e 10. prepchem.com [prepchem.com]

e 11. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]
e 12. geneseo.edu [geneseo.edu]

e 13. chemos.de [chemos.de]

 To cite this document: BenchChem. [In-Depth Technical Guide: 1-Adamantaneacetyl
Chloride (CAS No. 19835-38-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-
19835-38-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB9205132_EN.htm
https://www.guidechem.com/encyclopedia/1-adamantaneacetyl-chloride-dic53473.html
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/1-Adamantaneacetyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Adamantaneacetyl-chloride
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9205132.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9205132.aspx
https://prepchem.com/adamant-1-yl-acetyl-chloride/
https://pharmacia.pensoft.net/article/111593/
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-19835-38-2
https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-19835-38-2
https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-19835-38-2
https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-19835-38-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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